Cas no 127947-14-2 (Hexadecanoic acid,6,6,16-trifluoro-)

• Product Name: Hexadecanoic acid,6,6,16-trifluoro-
• CAS No: 127947-14-2
• MF: C₁₆H₂₉F₃O₂
• MW: 310.395476102829
• CID: 220921
• PubChem ID: 196822
• Update Time: 2025-04-19

Hexadecanoic acid,6,6,16-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,6,6,16-trifluoro-
• 6,6,16-trifluorohexadecanoic acid
• 6,6,16-Trifluoropalmitic acid
• 127947-14-2
• DTXSID70155753

• Inchi： 1S/C16H29F3O2/c17-14-10-6-4-2-1-3-5-8-12-16(18,19)13-9-7-11-15(20)21/h1-14H2,(H,20,21)
• InChI Key： DZEJWELXGJZCOF-UHFFFAOYSA-N
• SMILES： FC(CCCCC(=O)O)(CCCCCCCCCCF)F

Computed Properties

• Exact Mass: 310.21207
• Monoisotopic Mass: 310.21196465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3